4-(difluoromethyl)-6-(4-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)-2-(methylsulfanyl)pyrimidine

• IUPAC Name: 4-[4-[6-(difluoromethyl)-2-methylsulfanylpyrimidin-4-yl]piperazin-1-yl]-2-methylpyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C17H19F2N7S/c1-11-9-13-16(20-3-4-26(13)23-11)25-7-5-24(6-8-25)14-10-12(15(18)19)21-17(22-14)27-2/h3-4,9-10,15H,5-8H2,1-2H3
• InChI Key: LTGQPGHQZREBJH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C=CN=C(C2=C1)N3CCN(CC3)C4=NC(=NC(=C4)C(F)F)SC
• Molecular Formula: C17H19F2N7S
• Molecular Weight: 391.4 g/mol
• CAS No.: 2640962-90-7

Description

Biological Activity

The compound 4-(difluoromethyl)-6-(4-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)-2-(methylsulfanyl)pyrimidine (CAS Number: 2640943-71-9) is a synthetic heterocyclic compound that has garnered attention for its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{19}H_{21}F_{2}N_{7}$, with a molecular weight of 385.4 g/mol. The structure features a pyrimidine core substituted with difluoromethyl, piperazine, and methylsulfanyl groups, as well as a pyrazolo[1,5-a]pyrazine moiety.

Property	Value
Molecular Formula	C₁₉H₂₁F₂N₇
Molecular Weight	385.4 g/mol
CAS Number	2640943-71-9

The biological activity of this compound is primarily attributed to its interaction with various molecular targets. It has been shown to inhibit key enzymes and receptors involved in cellular signaling pathways, which can lead to antiproliferative effects in cancer cells. Specifically, it may target:

• BRAF(V600E) : A common mutation in melanoma and other cancers.
• EGFR : Involved in cell proliferation and survival.
• Telomerase : An enzyme that maintains telomeres, contributing to cellular immortality in cancer cells.

Antitumor Activity

Research indicates that compounds similar to 4-(difluoromethyl)-6-(4-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)-2-(methylsulfanyl)pyrimidine exhibit significant antitumor properties. A study demonstrated that pyrazole derivatives can effectively inhibit cancer cell growth by inducing apoptosis and cell cycle arrest in various cancer lines such as MCF-7 (breast cancer) and MDA-MB-231 (triple-negative breast cancer) .

Anti-inflammatory Effects

Pyrazole derivatives are also known for their anti-inflammatory properties. The compound may inhibit the production of pro-inflammatory cytokines and modulate immune responses, making it a candidate for treating inflammatory diseases .

Antimicrobial Activity

Preliminary studies have suggested that related compounds possess antimicrobial properties against various pathogens. The mechanism often involves disrupting bacterial cell walls or inhibiting essential enzymes .

Case Studies

• Antitumor Efficacy :
  • A study evaluated the efficacy of pyrazole derivatives against breast cancer cell lines. The results indicated that certain derivatives exhibited synergistic effects when combined with doxorubicin, enhancing cytotoxicity compared to doxorubicin alone .
• Mechanism Exploration :
  • Research focused on the mechanism of action revealed that these compounds could inhibit the activity of Aurora-A kinase, a critical regulator of cell division, thereby preventing tumor growth .
• SAR Studies :
  • Structure-activity relationship studies have shown that modifications on the pyrazole ring significantly affect biological activity. For instance, substituents at specific positions on the ring can enhance binding affinity to target enzymes .

Scientific Research Applications

Antitumor Activity

Research indicates that compounds similar to 4-(difluoromethyl)-6-(4-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)-2-(methylsulfanyl)pyrimidine exhibit anticancer properties. These compounds often act as inhibitors of specific kinases involved in tumor growth and proliferation. For instance, studies have shown that derivatives can inhibit the activity of kinases such as EGFR and VEGFR, which are crucial in cancer progression .

Antimicrobial Effects

The presence of the piperazine moiety in this compound suggests potential antimicrobial activity. Similar compounds have demonstrated effectiveness against various bacterial strains, indicating that this compound may also possess similar properties. Research has highlighted the importance of structural modifications in enhancing antimicrobial efficacy.

Psychopharmacological Potential

Some derivatives within the same class have shown promise in modulating neuroreceptors, suggesting potential applications in treating neurological disorders such as anxiety and depression. The interaction with serotonin and dopamine receptors could be a mechanism through which these effects are mediated .

Case Study: Antitumor Activity

A study published in Cancer Research investigated the effects of a related compound on tumor cell lines. The results indicated a significant reduction in cell viability at concentrations above 10 µM, with the mechanism attributed to apoptosis induction through caspase activation .

Compound	IC50 (µM)	Mechanism of Action
Compound A	8.5	Caspase activation
Compound B	12.3	Cell cycle arrest

Case Study: Antimicrobial Efficacy

In another study focusing on antimicrobial properties, derivatives of pyrazolo[1,5-a]pyrimidine were tested against Staphylococcus aureus and Escherichia coli. The results showed that modifications to the piperazine ring significantly enhanced activity against both strains, with minimum inhibitory concentrations (MIC) ranging from 15 to 25 µg/mL .

Derivative	MIC (µg/mL)	Target Organism
Derivative X	15	S. aureus
Derivative Y	20	E. coli

Comparison with Similar Compounds

Data Tables

Table 1: Structural and Functional Comparison

Parameter	Target Compound
Core Structure	Pyrimidine	Pyrazolo[3,4-d]pyrimidine	Pyrazolo[1,5-a]pyrimidine
Key Substituents	CF₂H, SMe, piperazine-pyrazolo[1,5-a]pyrazine	SMe, piperidino, 4-methylphenyl	Ethyl, 4-fluorophenyl, pyridin-2-yl-piperazine
Molecular Weight	Not provided	339.46 g/mol	416.49 g/mol
Bioactivity	Hypothesized antifungal/CNS	Not specified	Dopamine receptor modulation (analog-based)

Table 2: Antifungal Activity of Pyrazolo[1,5-a]pyrimidine Derivatives ()

Compound	Substituents	Antifungal Efficacy (IC₅₀)	Reference
4j	Trifluoromethyl, hydroxyphenyl	12.3 µM
3c	Methoxyphenyl, methylphenyl	18.7 µM

Key Findings and Implications

Structural Uniqueness : The target compound combines a pyrimidine core with a difluoromethyl group and a piperazine-pyrazolo[1,5-a]pyrazine chain, distinguishing it from pyrazolo[3,4-d]pyrimidines () or simpler pyrazolo[1,5-a]pyrimidines ().

Bioactivity Predictions : Methylsulfanyl and piperazine groups align with antifungal () and CNS-targeting () analogs, though empirical validation is needed.

Synthetic Feasibility : Methods from and provide a roadmap for piperazine and sulfanyl group incorporation .

Preparation Methods

Pyrimidine Core Construction and Functionalization

The pyrimidine backbone serves as the foundational scaffold for this compound. A widely adopted approach involves cyclocondensation reactions to establish the heterocyclic ring. For instance, acetylacetone and thiourea undergo acid-catalyzed cyclization to form 4,6-dimethyl-2-mercaptopyrimidine . Subsequent methylation of the thiol group using dimethyl carbonate in the presence of tetrabutylammonium bromide (TBAB) as a phase-transfer catalyst yields 2-methylsulfanyl-4,6-dimethylpyrimidine with high efficiency .

Step	Reagents/Conditions	Yield	Source
Cyclocondensation	Acetylacetone, thiourea, HCl	85%
Methylation	Dimethyl carbonate, TBAB, 80°C	92%

The difluoromethyl group at position 4 is introduced via a modified radical bromination-fluorination sequence. Starting from 4-methylpyrimidin-2-amine, bis-Boc protection of the amino group precedes radical bromination using N-bromosuccinimide (NBS) and azo initiators . Subsequent fluorination with potassium fluoride (KF) in dimethyl sulfoxide (DMSO) replaces bromine atoms with fluorine, yielding 4-(difluoromethyl)pyrimidin-2-amine .

Piperazine Coupling and Pyrazolo[1,5-a]pyrazine Functionalization

The 6-position of the pyrimidine core is functionalized through nucleophilic aromatic substitution (SNAr) with a pre-synthesized piperazine derivative. Piperazine derivatives bearing pyrazolo[1,5-a]pyrazine moieties are synthesized via cyclocondensation of hydrazine hydrate with ethyl acetoacetate and substituted aldehydes . For example, 2-methylpyrazolo[1,5-a]pyrazin-4-amine is prepared by reacting hydrazine hydrate with ethyl acetoacetate and 4-methylbenzaldehyde in the presence of Fe3O4@THAM-piperazine nanocatalyst .

Piperazine-Pyrazine Coupling Protocol

• Pyrazolo[1,5-a]pyrazine Synthesis :

  • Reactants: Hydrazine hydrate, ethyl acetoacetate, 4-methylbenzaldehyde

  • Catalyst: Fe3O4@THAM-piperazine (1.5 mol%)

  • Solvent: Water/ethanol (1:1) at 60°C

  • Yield: 89%

• Piperazine Functionalization :

  • The pyrazolo-pyrazine intermediate undergoes Buchwald-Hartwig amination with 1-(6-(trifluoromethyl)pyridin-2-yl)piperazine .

  • Conditions: Pd(OAc)2, Xantphos, Cs2CO3, toluene, 110°C

  • Yield: 81%

Final Assembly of the Target Compound

The fully functionalized pyrimidine core is coupled with the piperazine-pyrazine derivative via SNAr. The methylsulfanyl group at position 2 enhances the leaving group ability, facilitating displacement by the piperazine nitrogen.

Optimized Coupling Conditions

Parameter	Value	Source
Solvent	Acetonitrile
Base	K2CO3
Temperature	80°C, 12 h
Yield	78%

Mechanistic studies suggest that the electron-deficient pyrimidine ring undergoes nucleophilic attack by the piperazine, with the methylsulfanyl group acting as a superior leaving group compared to halides .

Challenges and Mitigation Strategies

• Regioselectivity in Pyrimidine Functionalization :

  • Competing reactions at positions 4 and 6 are minimized by sequential functionalization. Boc protection of the amino group prior to bromination ensures selective substitution at position 4 .

• Stability of Difluoromethyl Intermediates :

  • Radical bromination intermediates are prone to hydrolysis. Anhydrous conditions and rapid workup (e.g., extraction with dichloromethane) improve yields .

• Catalyst Recycling in Piperazine Coupling :

  • Fe3O4@THAM-piperazine nanocatalyst is magnetically recoverable, enabling reuse for up to five cycles without significant activity loss .

Scalability and Industrial Relevance

The synthesis is designed for scalability:

• Radical Bromination : Conducted in batch reactors at >90 g scale with 78% yield .

• Piperazine Coupling : Demonstrated at 3.0 kg scale using continuous flow systems .

• Green Chemistry Metrics : Atom economy of 68% and E-factor of 12.5 (excluding solvent recovery) .

Q & A

Q. Q1. How can the synthetic route for this compound be optimized to improve yield and purity?

The synthesis of pyrazolo-pyrimidine derivatives typically involves multi-step reactions, including condensation of pyrazole precursors with pyrimidine intermediates. For example, details a method where pyrazolo[1,5-a]pyrimidine derivatives are synthesized via refluxing precursors in pyridine, followed by crystallization. To optimize yield:

• Use high-purity starting materials (e.g., 2-methylpyrazolo[1,5-a]pyrazine) to minimize side reactions.
• Adjust reaction conditions (e.g., temperature, solvent polarity) to favor nucleophilic substitution at the piperazine nitrogen.
• Monitor reaction progress via TLC or HPLC to isolate intermediates and reduce impurities .

Q. Q2. What analytical techniques are critical for confirming the structural integrity of this compound?

Key techniques include:

• NMR spectroscopy : 1H and 13C NMR to verify substituent positions (e.g., difluoromethyl, methylsulfanyl groups) and piperazine ring connectivity.
• Mass spectrometry (MS) : High-resolution MS to confirm molecular weight (e.g., molecular ion peak matching C19H20F2N8S).
• X-ray crystallography : For unambiguous determination of crystal packing and stereoelectronic effects, as seen in similar pyrazolo-pyrimidine derivatives .

Q. Q3. What in vitro assays are recommended for preliminary screening of biological activity?

• Enzyme inhibition assays : Test against kinases or phosphatases due to the pyrimidine core’s affinity for ATP-binding pockets.
• Cytotoxicity screening : Use cancer cell lines (e.g., HeLa, MCF-7) with MTT assays.
• Receptor binding studies : Radioligand displacement assays for GPCRs (e.g., serotonin receptors), given the piperazine moiety’s role in receptor modulation .

Advanced Research Questions

Q. Q4. How can structure-activity relationship (SAR) studies be designed to evaluate the role of the difluoromethyl and methylsulfanyl groups?

• Step 1 : Synthesize analogs with substitutions (e.g., replace difluoromethyl with trifluoromethyl or methylsulfanyl with methoxy).
• Step 2 : Compare bioactivity profiles (e.g., IC50 values in enzyme assays) to identify critical substituents.
• Step 3 : Use computational docking (e.g., AutoDock Vina) to map steric and electronic interactions with target proteins. highlights similar SAR approaches for pyrimidine derivatives .

Q. Q5. How can contradictory bioactivity data from different assays be resolved?

• Scenario : Inconsistent cytotoxicity results between 2D cell monolayers and 3D spheroid models.
• Resolution :
  • Validate assay conditions (e.g., oxygen tension, nutrient gradients in 3D models).
  • Use orthogonal methods (e.g., flow cytometry for apoptosis vs. Western blot for caspase activation).
  • Cross-reference with pharmacokinetic data (e.g., solubility, membrane permeability) to rule out false negatives .

Q. Q6. What computational strategies are effective for predicting off-target interactions?

• Pharmacophore modeling : Map electrostatic and hydrophobic features to identify unintended targets (e.g., cytochrome P450 enzymes).
• Machine learning : Train models on ChEMBL data to predict toxicity or off-target binding.
• Molecular dynamics simulations : Assess stability of ligand-protein complexes over time (e.g., using GROMACS). emphasizes the utility of these methods for piperazine-containing compounds .

Q. Q7. How can metabolic stability be evaluated for this compound in preclinical studies?

• In vitro assays :
  • Microsomal stability : Incubate with liver microsomes (human/rat) and monitor parent compound depletion via LC-MS.
  • CYP450 inhibition : Screen for interactions with CYP3A4/2D6 isoforms.
• In silico tools : Use ADMET Predictor™ or SwissADME to estimate metabolic hotspots (e.g., susceptible sites on the pyrimidine ring) .

Comparative and Mechanistic Questions

Q. Q8. How does this compound compare to structurally similar pyrazolo-pyrimidine derivatives in terms of target selectivity?

• Example : 1-{3,5-Diphenylpyrazolo[1,5-a]pyrimidin-7-yl}-4-(6-methylpyridin-2-yl)piperazine () shows higher selectivity for serotonin receptors due to its pyridine substituent. In contrast, the difluoromethyl group in the target compound may enhance metabolic stability but reduce affinity for certain kinases.
• Method : Perform competitive binding assays against a panel of 50+ targets to generate selectivity heatmaps .

Q. Q9. What mechanisms could explain its dual inhibitory effects on kinases and GPCRs?

• Hypothesis : The pyrimidine core binds kinase ATP pockets, while the piperazine moiety interacts with GPCR transmembrane domains.
• Validation :
  • Generate truncated analogs (e.g., remove piperazine) to isolate kinase vs. GPCR activity.
  • Use cryo-EM or FRET to visualize binding modes in complex with target proteins .

Data and Technical Challenges

Q. Q10. How can batch-to-batch variability in synthesis be minimized for reproducibility?

• Standardization :
  • Use automated reactors (e.g., ChemSpeed®) to control temperature and stirring.
  • Implement QC checkpoints (e.g., intermediate purity ≥98% by HPLC).
• Documentation : Detailed reaction logs (e.g., solvent lot numbers, humidity levels) as in .

Q. Q11. What strategies mitigate solubility issues in biological assays?

• Co-solvents : Use DMSO (≤0.1% v/v) or cyclodextrin-based formulations.
• pH adjustment : Prepare buffers at pH 6.5–7.5 to enhance aqueous solubility of the piperazine moiety.
• Nanoformulation : Encapsulate in liposomes or polymeric nanoparticles, as demonstrated for pyrazolo-pyrimidines in .